![molecular formula C8H12Cl2N4 B2678776 2-{Imidazo[1,2-b]pyridazin-2-yl}ethan-1-amine dihydrochloride CAS No. 1784001-29-1](/img/structure/B2678776.png)
2-{Imidazo[1,2-b]pyridazin-2-yl}ethan-1-amine dihydrochloride
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Overview
Description
The compound “2-{Imidazo[1,2-b]pyridazin-2-yl}ethan-1-amine dihydrochloride” is a chemical compound that contains an imidazo[1,2-b]pyridazine moiety . This moiety is a privileged drug moiety found in many approved and experimental drugs . It has been demonstrated that while the imidazo[1,2-b]pyridazine moiety binds to the hinge region of kinases, substitutions at positions 2, 3, 6, 7, and 8 dictate kinase selectivity and potency .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNCCC1=CN2C(N=CC=C2)=N1.Cl
. This indicates that the compound contains an imidazo[1,2-b]pyridazine ring attached to an ethan-1-amine group, and it is in the form of a dihydrochloride salt .
Scientific Research Applications
Synthesis Methods and Molecular Scaffold Utility
A novel transition-metal-free three-component reaction developed for the construction of imidazo[1,2-a]pyridines showcases a facile approach for forming C-N, C-O, and C-S bonds. This method represents an advancement in synthesizing molecular scaffolds useful in medicinal chemistry, emphasizing its significance in the creation of compounds with potential biological activity (Cao et al., 2014). Similarly, the synthesis of sulfonamide and amide derivatives incorporating the imidazo[1,2-b]pyridazine moiety, through a reaction with 6-chloro-2-substituted aryl(or alkyl)imidazo[1,2-b]pyridazine derivatives, highlights the versatility of this compound in generating bioactive molecules with potential antimicrobial, antifungal, and antimalarial activities (Bhatt, Kant, & Singh, 2016).
Drug Synthesis and Biological Activity
The compound's utility extends to the synthesis of antiulcer agents, where new imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antisecretory and cytoprotective agents. Although these compounds did not display significant antisecretory activity, several demonstrated good cytoprotective properties, indicating their potential in therapeutic applications (Starrett et al., 1989). Moreover, the development of a metal-free sequential dual oxidative amination of C(sp^3)-H bonds under ambient conditions for the synthesis of imidazo[1,5-a]pyridines underscores the compound's role in facilitating efficient bond formations, thereby expanding its application in medicinal chemistry (Yan et al., 2013).
Intermediates in Organic Synthesis
The role of 2-{Imidazo[1,2-b]pyridazin-2-yl}ethan-1-amine dihydrochloride as an intermediate in organic synthesis is further evidenced by its involvement in the regiospecific synthesis of 3-substituted imidazo[1,2-a]pyridines, imidazo[1,2-a]pyrimidines, and imidazo[1,2-c]pyrimidine. These compounds are obtained regiospecifically in yields of 35-92% in one pot, highlighting the compound's significance in the streamlined synthesis of heterocyclic compounds (Katritzky, Xu, & Tu, 2003).
Safety and Hazards
The compound “2-{Imidazo[1,2-b]pyridazin-2-yl}ethan-1-amine dihydrochloride” is classified as an Eye Irritant (Category 2) and a Skin Sensitizer (Category 1) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P280) .
properties
IUPAC Name |
2-imidazo[1,2-b]pyridazin-2-ylethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4.2ClH/c9-4-3-7-6-12-8(11-7)2-1-5-10-12;;/h1-2,5-6H,3-4,9H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSMPUSYHVDBLKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2N=C1)CCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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